Cas no 857906-94-6 (tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 857906-94-6
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• MDL: MFCD11041412
• CID: 3040932
• PubChem ID: 25324507
• Update Time: 2025-10-17

tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• 857906-94-6
• tert-Butyl (4S)-4-(bromomethyl)-2,2-dimethyl-oxazolidine-3-carboxylate
• EN300-6746481
• AKOS025396248
• (S)-N-Boc-4-(bromomethyl)-2,2-dimethyloxazolidine
• (S)-tert-Butyl4-(bromomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• MFCD11041412
• AS-52729
• P15557
• CS-0048515

• MDL： MFCD11041412
• Inchi： 1S/C11H20BrNO3/c1-10(2,3)16-9(14)13-8(6-12)7-15-11(13,4)5/h8H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： UTFPBVQWEAFHRD-MRVPVSSYSA-N
• SMILES： BrC[C@@H]1COC(C)(C)N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.06266g/mol
• Monoisotopic Mass: 293.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 857906-94-6) stands out as a significant molecule with diverse applications and intriguing structural properties. This compound is a derivative of the oxazolidinone class, which has garnered attention in recent years due to its role in various chemical reactions and its potential in drug discovery. The molecule's structure is characterized by a 1,3-oxazolidine ring system with specific substituents that confer unique reactivity and stability.

The 1,3-oxazolidine core of this compound is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The substituents on this ring include a tert-butyl group, a bromomethyl group, and two methyl groups. These substituents not only influence the molecule's physical properties but also play a crucial role in its chemical reactivity. The stereochemistry at the 4S position adds another layer of complexity, making this compound a valuable tool in asymmetric synthesis.

Recent studies have highlighted the importance of oxazolidinones in the field of medicinal chemistry. For instance, derivatives of this class have been explored as potential inhibitors of enzymes involved in various pathological processes. The bromomethyl group in this compound introduces electrophilic character, making it a promising candidate for nucleophilic substitution reactions. This property has been leveraged in the synthesis of bioactive molecules, where precise control over regioselectivity and stereoselectivity is crucial.

The synthesis of tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate involves a multi-step process that typically starts with the preparation of the oxazolidinone skeleton. The introduction of the tert-butyl group and the bromomethyl substituent requires careful planning to ensure high yields and optimal stereochemical outcomes. Researchers have employed various strategies, including ring-closing metathesis and stereoselective alkylation, to construct this molecule efficiently.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of complex natural product analogs. Additionally, the compound's stability under various reaction conditions makes it suitable for use in large-scale manufacturing processes.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this molecule. Quantum mechanical calculations have revealed that the tert-butyl group exerts a significant steric effect, which can influence reaction pathways in unexpected ways. Furthermore, molecular dynamics simulations have shed light on the conformational flexibility of the molecule, which is critical for understanding its interactions with biological targets.

In conclusion, tert-butyl (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is a versatile compound with a wealth of potential applications in organic synthesis and drug discovery. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines. As our understanding of this molecule deepens through cutting-edge methodologies like machine learning-driven drug design and advanced spectroscopic techniques, its role in chemistry is likely to expand even further.